Cas no 1166840-87-4 ((2-carbamoyl-1,3-thiazol-4-yl)boronic acid)

• Product Name: (2-carbamoyl-1,3-thiazol-4-yl)boronic acid
• CAS No: 1166840-87-4
• MF: C₄H₅BN₂O₃S
• MW: 171.970099210739
• CID: 2614950
• PubChem ID: 57416373
• Update Time: 2025-04-21

(2-carbamoyl-1,3-thiazol-4-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (2-carbamoyl-1,3-thiazol-4-yl)boronic acid
• DTXSID30726049
• B-[2-(aminocarbonyl)-4-thiazolyl]boronic acid
• 1166840-87-4
• DB-186773
• (2-Carbamoylthiazol-4-yl)boronic acid

• Inchi： 1S/C4H5BN2O3S/c6-3(8)4-7-2(1-11-4)5(9)10/h1,9-10H,(H2,6,8)
• InChI Key： CIBNNWPRKRKOPJ-UHFFFAOYSA-N
• SMILES： S1C=C(B(O)O)N=C1C(N)=O

Computed Properties

• Exact Mass: 172.0113934Da
• Monoisotopic Mass: 172.0113934Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 125Ų